![molecular formula C24H25N5O3S B2622121 N-[2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]sulfanyl-5,6-dimethylfuro[2,3-d]pyrimidin-4-yl]benzamide CAS No. 1110887-81-4](/img/structure/B2622121.png)
N-[2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]sulfanyl-5,6-dimethylfuro[2,3-d]pyrimidin-4-yl]benzamide
Description
N-[2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]sulfanyl-5,6-dimethylfuro[2,3-d]pyrimidin-4-yl]benzamide is a useful research compound. Its molecular formula is C24H25N5O3S and its molecular weight is 463.56. The purity is usually 95%.
BenchChem offers high-quality N-[2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]sulfanyl-5,6-dimethylfuro[2,3-d]pyrimidin-4-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]sulfanyl-5,6-dimethylfuro[2,3-d]pyrimidin-4-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cyanoacetylation of Amines
Cyanoacetamide derivatives play a crucial role in heterocyclic synthesis. They serve as versatile reactants due to the strategic positioning of their carbonyl and cyano groups. Specifically, N-aryl or N-heteryl cyanoacetamides can undergo condensation and substitution reactions. Researchers have explored their chemical reactivity and reactions to create novel heterocyclic moieties. Additionally, the biological activities associated with cyanoacetamide derivatives have drawn interest from biochemists .
Antioxidant and Antibacterial Properties
While specific studies on our compound are limited, related benzamides have been investigated for their antioxidant and antibacterial activities. These properties are essential in drug discovery and health-related research. Further exploration of the compound’s potential in these areas could yield valuable insights .
Thiophene Derivatives via Microwave Irradiation
Microwave-assisted synthesis has gained prominence due to its efficiency. Researchers have successfully synthesized thiophene derivatives by irradiating cyanoacetamides with cyclohexanone, sulfur, and aluminum oxide. The presence of morpholine as a basic catalyst enhances the reaction. These derivatives may find applications in materials science and organic electronics .
Chemotherapeutic Agents
Given the diverse biological activities associated with cyanoacetamide derivatives, it’s worth exploring their potential as chemotherapeutic agents. By modifying the structure of our compound, researchers could develop novel drugs targeting specific diseases or pathways. However, rigorous studies are necessary to validate its efficacy and safety .
Triazolyl Propanamides Synthesis
Our compound shares similarities with succinic anhydride-based intermediates. Researchers have proposed pathways for synthesizing N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides. These derivatives could have applications in medicinal chemistry, especially considering the importance of triazoles in drug design .
properties
IUPAC Name |
N-[2-[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]sulfanyl-5,6-dimethylfuro[2,3-d]pyrimidin-4-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O3S/c1-15-16(2)32-22-19(15)20(26-21(31)17-9-5-3-6-10-17)27-23(28-22)33-13-18(30)29-24(14-25)11-7-4-8-12-24/h3,5-6,9-10H,4,7-8,11-13H2,1-2H3,(H,29,30)(H,26,27,28,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFVJKUDOZPGRLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=NC(=NC(=C12)NC(=O)C3=CC=CC=C3)SCC(=O)NC4(CCCCC4)C#N)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-({[(1-Cyanocyclohexyl)carbamoyl]methyl}sulfanyl)-5,6-dimethylfuro[2,3-D]pyrimidin-4-YL]benzamide | |
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